2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid

• CAS No.: 2680531-50-2
• Molecular Formula: C12H18N2O6
• Molecular Weight: 286.3

Description

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid is a synthetic organic compound characterized by its complex structure, which includes a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and an acetic acid moiety. This compound is often used in organic synthesis and pharmaceutical research due to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring is synthesized through a cyclization reaction involving appropriate precursors such as amino acids or amino alcohols.

Introduction of the Boc Protecting Group: The tert-butoxycarbonyl group is introduced to protect the amino functionality. This is usually achieved by reacting the amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base like triethylamine.

Acylation: The acetic acid moiety is introduced through an acylation reaction, often using acetic anhydride or acetyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid undergoes various chemical reactions, including:

Hydrolysis: The Boc protecting group can be removed under acidic conditions, yielding the free amine.

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, particularly at the acetic acid moiety.

Oxidation and Reduction: The piperidine ring can undergo oxidation to form corresponding lactams or reduction to yield piperidines with different substitution patterns.

Common Reagents and Conditions

Hydrolysis: Trifluoroacetic acid (TFA) is commonly used to remove the Boc group.

Substitution: Nucleophiles such as amines or alcohols can react with the acetic acid moiety in the presence of coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are effective.

Major Products

Deprotected Amine: Resulting from Boc group removal.

Substituted Derivatives: Formed through nucleophilic substitution.

Oxidized or Reduced Piperidines: Depending on the specific reaction conditions.

Scientific Research Applications

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid is utilized in various fields:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme inhibitors and receptor ligands.

Industry: Used in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The compound’s mechanism of action depends on its specific application. In biological systems, it may act as an enzyme inhibitor or receptor ligand, interacting with molecular targets through hydrogen bonding, hydrophobic interactions, and electrostatic forces. The Boc group provides stability during synthetic transformations, which can be removed to reveal the active amine functionality.

Comparison with Similar Compounds

Similar Compounds

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)propionic acid: Similar structure but with a propionic acid moiety.

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)butanoic acid: Contains a butanoic acid moiety.

Uniqueness

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid is unique due to its specific combination of a piperidine ring, Boc protecting group, and acetic acid moiety, which confer distinct reactivity and stability, making it valuable in synthetic and medicinal chemistry.